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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B097216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium zirconium lactate, a salt of lactic acid and zirconium, has been historically explored

for its potential application in antiperspirant formulations. While less common in contemporary

products, which predominantly feature aluminum-based salts, its properties as a cross-linking

agent and its ability to form gels suggest a mechanism of action consistent with sweat duct

occlusion. These notes provide a comprehensive overview of its potential application,

supported by relevant data and standardized testing protocols.

Physicochemical Properties
A clear understanding of the physical and chemical properties of sodium zirconium lactate is

crucial for its effective formulation.
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Property Value Reference

Molecular Formula C₁₅H₂₅NaO₁₅Zr [1]

Molecular Weight 559.56 g/mol [1]

Appearance
Slightly hazy, colorless liquid

(in solution)
[2]

Solubility in Water 100% [2]

pH (in solution) ~7 [2]

Odor None [2]

Mechanism of Action
The proposed mechanism of action for sodium zirconium lactate as an antiperspirant is

analogous to that of other metal salts used for this purpose. It is predicated on the principle of

forming a temporary, superficial plug within the sweat duct, thereby physically obstructing the

flow of sweat to the skin's surface.

Upon application to the skin and contact with sweat, the sodium zirconium lactate solution is

believed to undergo a change in pH. This shift in pH likely causes the zirconium complexes to

hydrolyze and polymerize, forming a gel-like precipitate. This insoluble metallic hydroxide gel

physically blocks the eccrine sweat duct.
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Figure 1: Proposed mechanism of sweat duct occlusion by sodium zirconium lactate.

Formulation Considerations
While specific formulation examples for modern antiperspirants containing sodium zirconium
lactate are scarce, historical patents suggest its use in stick formulations.[3] Its high water

solubility allows for its incorporation into aqueous-based systems such as roll-ons and gels.

Key considerations for formulation include:

pH: The formulation's pH should be optimized to ensure the stability of the sodium
zirconium lactate in the product while allowing for effective gel plug formation upon contact

with the skin and sweat.

Compatibility: Compatibility with other formulation ingredients, such as gelling agents,

emollients, and fragrances, must be assessed to prevent precipitation or degradation of the

active.

Aesthetics: The final formulation should possess desirable sensory properties, including feel,

residue, and fragrance.

Experimental Protocols
To evaluate the efficacy and safety of an antiperspirant formulation containing sodium
zirconium lactate, standardized experimental protocols should be followed.

Protocol 1: Gravimetric Sweat Reduction Analysis
This protocol is based on the FDA guidelines for testing antiperspirant efficacy and is

considered the gold standard.
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Figure 2: Workflow for gravimetric antiperspirant efficacy testing.

Methodology:

Subject Selection: Recruit healthy volunteers who meet the inclusion criteria, including a

baseline sweat production of at least 100 mg per axilla in 20 minutes under controlled hot

room conditions (e.g., 100°F ± 2°F and 30-40% relative humidity).
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Washout Period: Subjects undergo a 17-day washout period where they abstain from all

antiperspirant and deodorant use.

Baseline Sweat Collection:

Subjects are placed in a controlled hot room.

Pre-weighed absorbent pads are placed in each axilla for a specified period (e.g., 20

minutes).

The pads are re-weighed to determine the baseline sweat output.

Product Application:

A standardized amount of the sodium zirconium lactate antiperspirant formulation is

applied to one axilla.

The contralateral axilla serves as a control (either untreated or treated with a placebo

formulation).

Post-Treatment Sweat Collection:

At specified time points after application (e.g., 24 and 48 hours), sweat is collected using

the same gravimetric method as for the baseline.

Data Analysis:

The percentage of sweat reduction for each subject is calculated using the following

formula: % Sweat Reduction = (1 - (Treated Axilla Sweat / Control Axilla Sweat)) * 100

Statistical analysis is performed to determine the significance of the sweat reduction.

Protocol 2: In Vitro Gel Formation Assay
This protocol provides a preliminary assessment of the gel-forming potential of sodium
zirconium lactate under conditions simulating sweat.

Methodology:
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Prepare Artificial Sweat Solution: Create a solution mimicking the composition of human

sweat (e.g., containing sodium chloride, urea, lactic acid, and bovine serum albumin at

physiological concentrations and pH).

Introduce Sodium Zirconium Lactate: Add a defined concentration of the sodium
zirconium lactate solution to the artificial sweat.

Monitor Gel Formation: Observe the mixture for the formation of a precipitate or gel over

time.

Characterize the Gel: If a gel forms, its viscosity and stability can be further characterized

using rheological methods.

Safety and Regulatory Considerations
Historical data from a 1957 study noted "pathological changes" associated with deodorant

preparations containing sodium zirconium lactate, although the details of these changes are

not readily available.[4] Any new formulation containing this ingredient would require rigorous

safety testing, including:

Dermal Irritation and Sensitization Studies: To assess the potential for skin irritation and

allergic contact dermatitis.

Toxicological Risk Assessment: To evaluate the systemic toxicity potential.

Regulatory bodies such as the FDA in the United States and the European Commission have

specific guidelines for the approval and labeling of antiperspirant drug products. These

regulations would need to be carefully consulted and adhered to during the development

process.

Conclusion
Sodium zirconium lactate presents an interesting, albeit historically overlooked, candidate for

antiperspirant applications. Its ability to form gels in a manner consistent with the established

mechanism of action of metal-based antiperspirants is a key attribute. However, the lack of

modern efficacy and comprehensive safety data necessitates thorough investigation through
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standardized protocols as outlined in these notes. Future research should focus on optimizing

formulations to maximize efficacy while ensuring a favorable safety profile for the consumer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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